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Compound of Interest

Compound Name: 3-Deoxyzinnolide

Cat. No.: B176603 Get Quote

In-depth Technical Guide: 3-Deoxyzinnolide
(C15H18O4)
For Researchers, Scientists, and Drug Development Professionals

Core Summary
3-Deoxyzinnolide, with the chemical formula C15H18O4, is a natural product identified as 6-

[(3',3'-Dimethylallyl)oxy]-4-methoxy-5-methylphthalide.[1][2] This technical guide provides a

comprehensive overview of its chemical structure, physicochemical properties, and currently

available data. The information is based on its isolation from natural sources, as a detailed

synthetic pathway has not been prominently reported in scientific literature.

Chemical Structure and Properties
3-Deoxyzinnolide is a phthalide derivative characterized by a methoxy group, a methyl group,

and a dimethylallyl ether substituent on the aromatic ring.

Systematic Name: 6-[(3',3'-Dimethylallyl)oxy]-4-methoxy-5-methylphthalide[1][2] Molecular

Formula: C15H18O4[1][2][3][4] Molecular Weight: 262.30 g/mol [1][2][3][4]
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A summary of the known and predicted physicochemical properties of 3-Deoxyzinnolide is

presented in Table 1.

Property Value Source

Molecular Formula C15H18O4 [1][2][3][4]

Molecular Weight 262.30 g/mol [1][2][3][4]

Boiling Point (Predicted) 448.6 ± 45.0 °C [3]

Density (Predicted) 1.141 ± 0.06 g/cm³ [3]

Table 1: Physicochemical Properties of 3-Deoxyzinnolide

Spectroscopic Data
Detailed spectroscopic data is crucial for the unambiguous identification and characterization of

3-Deoxyzinnolide. At present, comprehensive public data on its NMR, IR, and Mass

Spectrometry is limited. The primary source of its characterization is from its isolation from

Zinnia officinalis and Curcuma aromatica Salisb.[1][2]

Experimental Protocols
Isolation of 3-Deoxyzinnolide from Natural Sources
A detailed experimental protocol for the isolation and purification of 3-Deoxyzinnolide is not

readily available in the public domain. The compound has been identified as a natural product

from Zinnia officinalis and Curcuma aromatica Salisb.[1][2] The general workflow for isolating

such a compound would typically involve the following steps, as illustrated in the diagram

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b176603?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27280836/
https://pubmed.ncbi.nlm.nih.gov/7627990/
https://pubmed.ncbi.nlm.nih.gov/23473099/
https://pubmed.ncbi.nlm.nih.gov/14742664/
https://pubmed.ncbi.nlm.nih.gov/27280836/
https://pubmed.ncbi.nlm.nih.gov/7627990/
https://pubmed.ncbi.nlm.nih.gov/23473099/
https://pubmed.ncbi.nlm.nih.gov/14742664/
https://pubmed.ncbi.nlm.nih.gov/23473099/
https://pubmed.ncbi.nlm.nih.gov/23473099/
https://www.benchchem.com/product/b176603?utm_src=pdf-body
https://www.benchchem.com/product/b176603?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27280836/
https://pubmed.ncbi.nlm.nih.gov/7627990/
https://www.benchchem.com/product/b176603?utm_src=pdf-body
https://www.benchchem.com/product/b176603?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27280836/
https://pubmed.ncbi.nlm.nih.gov/7627990/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction

Purification

Analysis

Plant Material (e.g., Zinnia officinalis)

Drying and Grinding

Solvent Extraction (e.g., Methanol/Ethanol)

Crude Extract

Solvent Partitioning

Column Chromatography (e.g., Silica Gel)

Preparative HPLC

Pure 3-Deoxyzinnolide

Spectroscopic Analysis (NMR, MS, IR)

Click to download full resolution via product page

Figure 1: Generalized workflow for the isolation of 3-Deoxyzinnolide.
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Synthesis
Currently, there is no specific, detailed, and publicly available synthetic protocol for 3-
Deoxyzinnolide. Research into the synthesis of phthalide derivatives is an active area, but a

direct and optimized route to this particular molecule has not been found in the surveyed

literature.

Biological Activity and Signaling Pathways
To date, there is a significant lack of information in the public domain regarding the biological

activities of 3-Deoxyzinnolide. Consequently, no associated signaling pathways have been

elucidated. This represents a key area for future research to understand the potential

therapeutic applications of this natural product.

The diagram below illustrates a hypothetical workflow for investigating the biological activity of

a novel compound like 3-Deoxyzinnolide.
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Figure 2: A potential workflow for elucidating the biological activity of 3-Deoxyzinnolide.

Conclusion and Future Directions
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3-Deoxyzinnolide is a structurally defined natural product with a confirmed chemical formula.

However, there is a clear need for further research to fully characterize this molecule. Key

areas for future investigation include:

Detailed Spectroscopic Analysis: Publication of comprehensive 1H-NMR, 13C-NMR, IR, and

high-resolution mass spectrometry data.

Development of a Synthetic Route: A robust and scalable synthetic method would enable

further biological studies.

Investigation of Biological Activities: Screening for a wide range of biological effects (e.g.,

anticancer, anti-inflammatory, antimicrobial) is essential to uncover its therapeutic potential.

Elucidation of Mechanism of Action: Should biological activity be identified, subsequent

studies to determine the molecular targets and signaling pathways will be crucial.

This technical guide serves as a foundational document based on the currently available

information. It is anticipated that future research will significantly expand our understanding of

3-Deoxyzinnolide and its potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Deoxyzinnolide chemical structure and formula
C15H18O4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176603#3-deoxyzinnolide-chemical-structure-and-
formula-c15h18o4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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